Cas no 3005-70-7 (2,2-Pyrrolidinedicarboxylic acid, diethyl ester)

• Product Name: 2,2-Pyrrolidinedicarboxylic acid, diethyl ester
• CAS No: 3005-70-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 1440922
• PubChem ID: 12524347
• Update Time: 2025-04-20

2,2-Pyrrolidinedicarboxylic acid, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Pyrrolidinedicarboxylic acid, diethyl ester
• 2,2-Pyrrolidinedicarboxylic acid, 2,2-diethyl ester
• DHWOXCBGAJCELU-UHFFFAOYSA-N
• diethyl 2,2-pyrrolidinedicarboxylate
• DB-422402
• 5-bisethoxycarbonylpyrrolidine
• SCHEMBL337356
• 3005-70-7

• Inchi： 1S/C10H17NO4/c1-3-14-8(12)10(6-5-7-11-10)9(13)15-4-2/h11H,3-7H2,1-2H3
• InChI Key： DHWOXCBGAJCELU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCCN1)=O

Computed Properties

• Exact Mass: 215.11581
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63